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Compound of Interest

Compound Name: Riviciclib

Cat. No.: B10761812 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

investigational compounds like Riviciclib is paramount. This guide provides essential safety

protocols, operational plans, and disposal procedures to minimize exposure risk and ensure a

safe laboratory environment.

Hazard Identification and Safety Data Summary
Riviciclib, a potent inhibitor of cyclin-dependent kinases (CDK) 1, 4, and 9, requires careful

handling due to its potential biological effects.[1][2] While some safety data sheets (SDS)

classify the free base as not hazardous, the hydrochloride salt is categorized as toxic if

swallowed, causing skin and eye irritation, and potentially causing damage to organs through

prolonged or repeated exposure.[3][4] One source also indicates that it may damage fertility or

the unborn child and is toxic to aquatic life.[5] Given these potential hazards, it is crucial to

handle Riviciclib with appropriate precautions.
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Property Information Source

Synonyms P276-00, LEE011 [1][3]

Molecular Formula C23H30N8O [3]

Molecular Weight 434.54 g/mol [3]

Solubility
DMSO: 88 mg/mL (200.77

mM)
[1]

Storage Store at -20°C
Based on general laboratory

practice for such compounds.

Hazard Statements

Toxic if swallowed, Causes

skin irritation, Causes serious

eye irritation, May damage

fertility or the unborn child,

May cause damage to organs

through prolonged or repeated

exposure, Toxic to aquatic life

with long lasting effects.

[4][5]

Precautionary Statements

Do not breathe

dust/fume/gas/mist/vapors/spr

ay. Wash hands thoroughly

after handling. Do not eat,

drink or smoke when using this

product. Avoid release to the

environment. Wear protective

gloves/protective clothing/eye

protection/face protection.

[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to create a barrier against exposure to hazardous

drugs like Riviciclib.[6][7] The following PPE is recommended for all procedures involving this

compound.
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Task
Required Personal Protective Equipment

(PPE)

Handling Intact Oral Dosage Forms • Single pair of chemotherapy gloves

Compounding (e.g., weighing, dissolving)

• Double chemotherapy gloves• Impervious,

disposable gown with back closure[8]• Eye

protection (safety glasses or goggles)• Face

shield if there is a risk of splashing• Respiratory

protection (N95 or higher) if not handled in a

containment device

Administration (In Vitro/In Vivo)

• Double chemotherapy gloves• Impervious,

disposable gown• Eye protection (safety glasses

or goggles)• Face shield for potential splashes

Waste Disposal
• Double chemotherapy gloves• Impervious,

disposable gown

Spill Cleanup

• Double chemotherapy gloves• Impervious,

disposable gown• Eye protection (goggles)•

Face shield• Respiratory protection (e.g., N95 or

PAPR depending on spill size)

Operational Plan for Safe Handling
A step-by-step approach ensures that safety is integrated into every stage of the workflow.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leakage.

Wear a single pair of gloves during inspection.

Store the compound in a clearly labeled, designated area for potent compounds, away from

incompatible materials such as strong acids/alkalis and oxidizing agents.[3]

2. Preparation of Solutions:
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All handling of powdered Riviciclib should be performed in a containment primary

engineering control (C-PEC), such as a chemical fume hood or a biological safety cabinet, to

avoid inhalation of dust.

Wear appropriate PPE, including double gloves, a disposable gown, and eye protection.

Use a dedicated set of non-porous equipment (e.g., spatulas, weighing boats).

Clean all equipment and the work surface with an appropriate deactivating agent (or soap

and water) after each use.

3. Experimental Procedures:

When performing experiments, always wear the appropriate PPE.

Conduct all procedures on a plastic-backed absorbent pad to contain any potential spills.

Use Luer-lock syringes and other closed-system transfer devices where possible to minimize

the risk of leakage.[9]

Emergency Procedures
Spill Management:

Alert others in the area and restrict access.

Don the appropriate spill cleanup PPE.

Cover the spill with absorbent material, working from the outside in.

Clean the area with a suitable decontaminating agent, followed by soap and water.

Collect all contaminated materials in a designated hazardous waste container.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[3] Remove contaminated clothing.
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Eye Contact: Flush eyes with a large volume of water for at least 15 minutes, holding the

eyelids open.[10]

Inhalation: Move to fresh air immediately.[3]

Ingestion: Rinse mouth with water. Do not induce vomiting.[11]

In all cases of exposure, seek immediate medical attention and provide the Safety Data

Sheet to the healthcare provider.[11]

Disposal Plan
All waste contaminated with Riviciclib is considered hazardous and must be disposed of

accordingly.

Solid Waste: Used PPE (gloves, gowns), disposable labware, and any material used for

cleaning up spills should be collected in a clearly labeled, sealed hazardous waste container.

[12]

Liquid Waste: Unused solutions containing Riviciclib should be collected in a designated,

sealed hazardous waste container. Do not pour down the drain.[3]

Disposal Vendor: All hazardous waste must be disposed of through a licensed hazardous

material disposal company, following all federal and local regulations.[11]

Mechanism of Action: CDK Inhibition
Riviciclib functions by inhibiting cyclin-dependent kinases (CDKs), which are key regulators of

the cell cycle.[13][14] Specifically, it targets CDK4 and CDK6.[13] In many cancer cells, the

cyclin D-CDK4/6-Rb pathway is dysregulated, leading to uncontrolled cell proliferation.[14][15]

Riviciclib's inhibition of CDK4/6 prevents the phosphorylation of the retinoblastoma (Rb)

protein.[13][14] This keeps Rb in its active, hypophosphorylated state, where it remains bound

to the E2F transcription factor.[13] The sequestration of E2F prevents the transcription of genes

required for the transition from the G1 to the S phase of the cell cycle, thus arresting cell

proliferation.[13][14]
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Caption: Riviciclib inhibits the active Cyclin D-CDK4/6 complex, preventing cell cycle

progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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